2-Bromo-1-methyl-1H-imidazole-5-carbaldehyde
Overview
Description
“2-Bromo-1-methyl-1H-imidazole-5-carbaldehyde” is a chemical compound with the CAS Number: 79326-89-9 . It has a molecular weight of 189.01 . It is in the form of a powder .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered ring with three carbon atoms, two nitrogen atoms, and a bromine atom attached to one of the carbon atoms . The InChI code for this compound is 1S/C5H5BrN2O/c1-8-4(3-9)2-7-5(8)6/h2-3H,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 189.01 , a solid form , and a storage temperature of 4°C . Unfortunately, specific information about its boiling point, melting point, and density is not available.Scientific Research Applications
Synthesis of Alkaloids and Derivatives
A novel synthesis of 2-amino-1H-imidazol-4-carbaldehyde derivatives was developed, using 2-Bromo-1-methyl-1H-imidazole-5-carbaldehyde as a key component. This synthesis is significant for efficiently creating 2-aminoimidazole alkaloids like oroidin, hymenidin, dispacamide, and others (Ando & Terashima, 2010).
Building Blocks in Medical Chemistry
Imidazole derivatives, such as 4-methyl-5-imidazole carbaldehyde, are used as building blocks in medical chemistry. They serve as precursors for synthesizing various biologically active molecules, highlighting their importance in drug development (Orhan et al., 2019).
Copper-Catalyzed Oxidative Coupling
A copper-catalyzed oxidative coupling reaction utilizing this compound has been developed for the synthesis of 1,2,4-trisubstituted-1H-imidazole-5-carbaldehydes. This method is praised for its high atom economy, mild conditions, and use of inexpensive catalysts (Li et al., 2015).
Structural Analysis in Coordination Chemistry
Silver imidazolecarbaldehyde oxime complexes involving 1-methyl-1H-imidazole-2-carbaldehyde were structurally and computationally analyzed. These complexes play a crucial role in understanding weak intramolecular interactions and their influence on coordination modes (Ofori et al., 2016).
Synthesis of Imidazole Derivatives
Various methodologies have been developed to synthesize imidazole derivatives, including 1H-imidazole-5-carbaldehydes, using this compound. These methods are essential for creating diverse imidazole-based compounds with potential biological activities (Iddon et al., 1987).
Applications in Organic Synthesis
The compound is used in various organic synthesis processes, including the creation of new compounds with potential biological activities. This demonstrates its versatility and importance in organic chemistry research (Hawkins et al., 1995).
Safety and Hazards
“2-Bromo-1-methyl-1H-imidazole-5-carbaldehyde” is associated with several hazards. It is harmful by inhalation, in contact with skin, and if swallowed . It causes skin irritation and serious eye damage . Protective measures include wearing protective gloves, clothing, eye protection, and face protection .
Mechanism of Action
Target of Action
Imidazole derivatives are known to be key components in functional molecules used in a variety of applications . They are utilized in pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis .
Mode of Action
It’s known that imidazole derivatives can form bimetallic platinum (ii) complexes with potent cytotoxic activity . This suggests that the compound might interact with its targets through metal complex formation, leading to cytotoxic effects.
Result of Action
The potential cytotoxic activity of imidazole derivatives suggests that the compound could induce cell death or inhibit cell proliferation .
Action Environment
It’s known that the compound should be stored at 2-8°c , indicating that temperature could affect its stability.
properties
IUPAC Name |
2-bromo-3-methylimidazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O/c1-8-4(3-9)2-7-5(8)6/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKCRFFLSIUUVIB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1Br)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79326-89-9 | |
Record name | 2-bromo-1-methyl-1H-imidazole-5-carbaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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